4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C10H10ClN3OS/c1-14-9(8(11)6-13-14)10(15)12-5-7-3-2-4-16-7/h2-4,6H,5H2,1H3,(H,12,15)
• InChI Key: POBQMVWCOIUMIX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)Cl)C(=O)NCC2=CC=CS2
• Molecular Formula: C10H10ClN3OS
• Molecular Weight: 255.72 g/mol

Description

4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide, also known as CTMP, is a synthetic compound that belongs to the pyrazole class of chemicals. It has gained attention in recent years due to its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide works by inhibiting the reuptake of dopamine, a neurotransmitter that plays a crucial role in the regulation of mood, motivation, and reward. By blocking the dopamine transporter, 4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide increases the levels of dopamine in the brain, leading to enhanced cognitive function and improved mood.
Biochemical and Physiological Effects:
4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide has been shown to have a range of biochemical and physiological effects, including increased wakefulness, improved cognitive function, and enhanced locomotor activity. It has also been found to have a positive effect on working memory and attention, making it a potential treatment for ADHD and other cognitive disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide is its high potency and selectivity for the dopamine transporter, which makes it an ideal tool for studying the role of dopamine in various neurological disorders. However, its high potency also means that it must be used with caution in lab experiments, as even small amounts can have a significant impact on brain function. Additionally, 4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide is a relatively new compound, and more research is needed to fully understand its effects and potential applications.

Future Directions

There are several potential future directions for research on 4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide. One area of interest is its potential use in the treatment of addiction and other substance use disorders. Another area of interest is its potential use in the study of neurodegenerative diseases, such as Parkinson's disease, which are characterized by dysfunction of the dopamine system. Additionally, more research is needed to fully understand the long-term effects of 4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide use and its potential for abuse.

Scientific Research Applications

4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the dopamine transporter, which is a key target in the treatment of various neurological disorders, such as attention deficit hyperactivity disorder (ADHD) and addiction.